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Compound of Interest

Compound Name: 7-Hydroxy loxapine-d8
CAS No.: 1189455-63-7
Cat. No.: B15616646
Get Quote
. J

This technical guide provides a comprehensive overview of the safety data for 7-
Hydroxyloxapine-d8, a deuterated metabolite of the antipsychotic drug Loxapine. Designed for
researchers, scientists, and drug development professionals, this document synthesizes
available safety information, handling procedures, and toxicological data. Given the limited
specific safety data for 7-Hydroxyloxapine-d8, this guide also incorporates information from its
non-deuterated parent compound, Loxapine, and its isomer, 8-Hydroxyloxapine, to provide a
more complete safety profile.

Section 1: Chemical Identification and Physical
Properties

7-Hydroxyloxapine-d8 is primarily used as an internal standard in pharmacokinetic and
metabolic studies of Loxapine.[1] Its physical and chemical properties are summarized in the
table below.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15616646#bc-rfq
https://datasheets.scbt.com/sds/aghs/en/sc-495681.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616646?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

2-chloro-11-(4-
Chemical Name methylpiperazin-1-yl-d8)- [1]
dibenzo[b,f][1][2]oxazepin-7-ol

CAS Number 37081-75-7 (unlabeled) [11121[31[4]
Molecular Formula C1sH10DsCIN3O2 [1]
Molecular Weight 351.86 g/mol [1]
Appearance Solid [1]
Melting Point Not determined [5]
Boiling Point Not determined [5]
Solubility Not determined [5]

Section 2: Hazard Identification and Classification

According to a Safety Data Sheet from Santa Cruz Biotechnology, 7-Hydroxyloxapine-d8 is not
classified as a dangerous substance or mixture according to the Globally Harmonized System
(GHS) and is not considered hazardous by the 2012 OSHA Hazard Communication Standard
(29 CFR 1910.122).[1] However, it is important to note that the same SDS states that 100% of
the mixture consists of ingredient(s) of unknown toxicity.[1] Therefore, it should be handled with
the care due to a novel chemical substance with an incomplete toxicological profile.

The parent compound, Loxapine, is classified as an antipsychotic drug.[6] An SDS for the
related compound, 8-hydroxy Loxapine, indicates that it is toxic if swallowed.[5]

Section 3: Toxicological Information

Specific toxicological data for 7-Hydroxyloxapine-d8 is largely unavailable.[1] The toxicological
properties of the parent compound, Loxapine, are more extensively documented and provide
valuable insight.
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Toxicological Endpoint Data for Loxapine Source

Acute Toxicity (Oral) LD50: 65 mg/kg (mouse) PubChem

No irritant effect on skin or
Primary Irritant Effect eyes reported for 8-hydroxy [5]

Loxapine.

o No sensitizing effects known
Sensitization _ [5]
for 8-hydroxy Loxapine.

No ingredient of this product
present at levels greater than
) o or equal to 0.1% is identified
Carcinogenicity . [5]
as a known or anticipated
carcinogen by NTP for 8-

hydroxy Loxapine.

Reproductive Toxicity Not determined

Specific Target Organ Toxicity Not determined

Loxapine metabolism occurs in the liver and involves hydroxylation to form active metabolites,
including 7-hydroxyloxapine and 8-hydroxyloxapine.[7]

Section 4: Handling and Storage

Proper handling and storage procedures are essential to ensure the safety of laboratory
personnel and the integrity of the compound.
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Aspect

Recommendation

Source

Handling

Handle in accordance with
good industrial hygiene and
safety practice.[1] Avoid dust
formation.[1] Avoid contact with

skin and eyes.[8]

[1](8]

Storage

Keep containers tightly closed
in a dry, cool, and well-
ventilated place.[1] Store at
4°C.[1]

[1]

Incompatible Materials

Strong oxidizing agents.[1]

[1]

Section 5: First-Aid Measures

In case of exposure, the following first-aid measures are recommended based on the SDS for

7-Hydroxyloxapine-d8 and related compounds.[1][5]

Exposure Route

First-Aid Measure

Source

Inhalation

Remove to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give

artificial respiration.

[1]

Skin Contact

Wash skin with soap and

water.

[1]

Eye Contact

Wash with plenty of water.

[1]

Ingestion

Never give anything by mouth
to an unconscious person.

Clean mouth with water.

[1]

Section 6: Personal Protective Equipment
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To minimize exposure, appropriate personal protective equipment (PPE) should be worn when
handling 7-Hydroxyloxapine-d8.

PPE Type

Recommendation Source

Eye/Face Protection

Wear safety glasses with side 1
shields (or goggles).

Skin Protection

Wear protective gloves and

[1]

protective clothing.

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced,
NIOSH/MSHA approved [1]
respiratory protection should

be worn.

Section 7: Experimental Protocols and

Methodologies

While specific experimental protocols for the synthesis of 7-Hydroxyloxapine-d8 are proprietary,
its primary application is as an internal standard in analytical methods. A common methodology

for the quantification of Loxapine and its metabolites in biological matrices is Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS).

General LC-MS/MS Protocol Outline:

solid-phase extraction.

Sample Preparation: Protein precipitation of the biological sample (e.g., plasma) followed by

Chromatographic Separation: Use of a C18 reverse-phase column with a gradient elution of

mobile phases (e.g., acetonitrile and water with formic acid).

Mass Spectrometric Detection: Triple quadrupole mass spectrometer operating in multiple

reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for 7-

Hydroxyloxapine and 7-Hydroxyloxapine-d8 would be monitored.
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Section 8: Visualizations
Loxapine Metabolism Pathway

The following diagram illustrates the metabolic pathway of Loxapine, leading to the formation of
7-Hydroxyloxapine and other metabolites.

CYP3A4/5, 2C8, 2C9 Amoxapine
(N-desmethylloxapine)

CYP2D6, 3A4 7-Hydroxyloxapine

Loxapine
CYP1A2 p-| 8-Hydroxyloxapine
FMO P Loxapine N-Oxide

Click to download full resolution via product page

Caption: Metabolic pathways of Loxapine.

Experimental Workflow for Bioanalysis

This diagram outlines a typical workflow for the analysis of 7-Hydroxyloxapine in biological
samples using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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